Einecs 279-717-8
Description
EINECS (European Inventory of Existing Commercial Chemical Substances) 279-717-8 is a regulatory identifier for a chemical substance listed in the European Union’s inventory of commercially available compounds. Compounds in EINECS are typically characterized by their molecular structures, physicochemical properties, and toxicological profiles, which are critical for safety assessments and industrial applications .
Properties
CAS No. |
81285-19-0 |
|---|---|
Molecular Formula |
C18H16N2O6 |
Molecular Weight |
356.3 g/mol |
IUPAC Name |
benzene-1,3,5-tricarboxylic acid;2-phenyl-4,5-dihydro-1H-imidazole |
InChI |
InChI=1S/C9H10N2.C9H6O6/c1-2-4-8(5-3-1)9-10-6-7-11-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-5H,6-7H2,(H,10,11);1-3H,(H,10,11)(H,12,13)(H,14,15) |
InChI Key |
GFTQTSPNASGPJZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN=C(N1)C2=CC=CC=C2.C1=C(C=C(C=C1C(=O)O)C(=O)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes on Comparative Data:
Structural Similarity: Isoquinoline and indole derivatives dominate the analogs due to shared aromatic rings and functional groups (e.g., carboxylic acids, nitriles), which influence reactivity and bioavailability .
Conversely, carboxylic acid derivatives (e.g., CAS 7159-36-6) exhibit better water solubility, enhancing environmental mobility .
Toxicological Profiles : Mutagenicity and acute toxicity endpoints align with structural alerts such as aromatic amines (CAS 27810-64-6) and halogenated moieties (CAS 28899-75-4) .
Coverage Efficiency of RASAR Models
Using 1,387 labeled REACH Annex VI compounds, RASAR models achieve >95% coverage of 33,000 EINECS substances, including 279-717-7. This "network effect" minimizes experimental costs by identifying analogs for data-poor chemicals . For example, a single Annex VI compound with ≥70% similarity to 279-717-8 can provide predictive data for its untested endpoints.
Q & A
Q. How should researchers address incomplete or conflicting literature on this compound’s environmental impact?
- Methodological Answer : Perform systematic reviews using PRISMA guidelines to identify knowledge gaps. Design targeted ecotoxicity assays (e.g., Daphnia magna acute toxicity tests) with open-access data sharing. Use meta-analysis tools (e.g., RevMan) to reconcile discrepancies .
Tables for Quick Reference
| Technique | Application | Key Considerations | References |
|---|---|---|---|
| NMR Spectroscopy | Structural confirmation | Use deuterated solvents; reference TMS | |
| HPLC-PDA | Purity assessment | Column choice (C18 vs. HILIC) | |
| DFT Calculations | Thermodynamic property prediction | Basis set selection (e.g., B3LYP/6-31G) | |
| Accelerated Stability Testing | Degradation pathway analysis | Control humidity and light exposure |
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